2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose

• IUPAC Name: 2-benzyl-4-hydroxy-5-(2-methylpropoxy)pentanehydrazide
• InChI: InChI=1S/C16H26N2O3/c1-12(2)10-21-11-15(19)9-14(16(20)18-17)8-13-6-4-3-5-7-13/h3-7,12,14-15,19H,8-11,17H2,1-2H3,(H,18,20)
• InChI Key: SKRPZVHBBNAYNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COCC(CC(CC1=CC=CC=C1)C(=O)NN)O
• Molecular Formula: C16H26N2O3
• DSSTOX Substance ID: DTXSID401321132
• Molecular Weight: 294.39 g/mol
• Solubility: 28.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 300805-59-8

Description

2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose, also known as benzyl-hydrazone isobutyl-deoxyribose, is a compound with potential applications in scientific research. This compound is a derivative of deoxyribose, a sugar molecule found in DNA. The purpose of

Mechanism of Action

The mechanism of action of 2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose is not well understood. However, it is believed to act as a nucleoside analog, inhibiting DNA and RNA synthesis by interfering with the incorporation of nucleotides into growing strands of nucleic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose have not been extensively studied. However, it is believed to have cytotoxic effects on cancer cells, making it a potential candidate for the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

One advantage of 2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose is its potential as a reagent in the synthesis of nucleoside analogs. Its cytotoxic effects on cancer cells also make it a potential candidate for the development of anticancer drugs. However, its mechanism of action is not well understood, and further research is needed to fully elucidate its biochemical and physiological effects.

Future Directions

For research on 2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose include:
1. Further investigation of its mechanism of action, particularly with regards to its inhibition of DNA and RNA synthesis.
2. Development of more potent and selective analogs for use as anticancer drugs.
3. Exploration of its potential as a reagent in the synthesis of other nucleoside analogs.
4. Investigation of its potential as a tool for studying the structure and function of nucleic acids.
5. Development of new methods for synthesizing 2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose and its analogs.

Synthesis Methods

The synthesis of 2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose involves the reaction of benzaldehyde and isobutyraldehyde with hydrazine hydrate in the presence of sodium acetate. The resulting product is then reacted with deoxyribose in the presence of acetic anhydride to form the final compound.

Scientific Research Applications

2-benzyl-2,3-dideoxy-1-hydrazino-5-O-isobutylpentose has potential applications in scientific research, particularly in the field of biochemistry. It can be used as a reagent in the synthesis of nucleoside analogs, which are compounds that mimic the structure of nucleosides found in DNA and RNA. These analogs can be used to study the structure and function of nucleic acids, as well as to develop new drugs for the treatment of viral infections and cancer.